![molecular formula C11H11NO3 B3021520 2-[(1S)-2-Hydroxy-1-methylethyl]-1H-isoindole-1,3(2H)-dione CAS No. 70058-19-4](/img/structure/B3021520.png)
2-[(1S)-2-Hydroxy-1-methylethyl]-1H-isoindole-1,3(2H)-dione
Overview
Description
2-[(1S)-2-Hydroxy-1-methylethyl]-1H-isoindole-1,3(2H)-dione (2HMID) is an organic compound that belongs to the isoindole-1,3(2H)-dione family. It is a colorless, volatile solid with a molecular weight of 176.18 g/mol. It is structurally related to other compounds in the isoindole-1,3(2H)-dione family, such as 1H-isoindole-1,3(2H)-dione (IID) and 4-methyl-1H-isoindole-1,3(2H)-dione (4MID). 2HMID has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and antioxidant properties.
Scientific Research Applications
Synthesis of Derivatives
- Hexahydro-1H-isoindole-1,3(2H)-dione Derivatives Synthesis : A novel synthesis method for hexahydro-1H-isoindole-1,3(2H)-dione derivatives has been developed, starting from 3-sulfolene. This process includes epoxidation and subsequent reactions with nucleophiles, producing amino and triazole derivatives, as well as hydroxyl analogues (Tan et al., 2016).
Novel Compound Synthesis
- Polysubstituted Isoindole-1,3-dione Analogues : New polysubstituted isoindole-1,3-diones have been synthesized from 2-ethyl-5-hydroxy-3a,4,5,7a-tetrahydro-isoindole-1,3-dione. This includes reactions with m-CPBA and OsO4, followed by acetylation to yield triacetate and aromatic derivatives, as well as tricyclic derivatives (Tan et al., 2014).
Antimicrobial Potential
- Novel AZA-Imidoxy Compounds : Azaimidoxy compounds, such as 2-{[(4-chlorophenyl)diazenyl]oxy}-1H-isoindole-1,3-(2H)-dione, were synthesized and evaluated for antimicrobial activities. These could potentially serve as chemotherapeutic agents (Jain et al., 2006).
Medicinal Chemistry
- Human Leukocyte Elastase Inhibitors : Derivatives of 2-[(alkylsulfonyl)oxy]-1H-isoindole-1,3(2H)-diones showed potent inhibitory effects on human leukocyte elastase (HLE), indicating potential medicinal applications (Kerrigan & Shirley, 1996).
Crystal Structure Analysis
- N-Aminoimides Structure : The synthesis and molecular structure analysis of N-aminoimides, specifically 2-amino-4,7-epoxy-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)dione, reveal insights into their crystallographic properties, offering potential applications in material sciences (Struga et al., 2007).
Quantum Chemical Studies
- Divalent Sulfur Substituted Phthalimide : The structural and conformational properties of 1H-Isoindole-1,3(2H)-dione, 2-[(methoxycarbonyl)thio], were analyzed using a combination of X-ray diffraction, vibrational spectroscopy, and theoretical calculation methods. These studies are important for understanding the properties of such compounds at a molecular level (Torrico-Vallejos et al., 2010).
Anticancer Activity
- Isoindole-1,3(2H)-dione Derivatives : A study on isoindole-1,3(2H)-dione derivatives containing various functional groups revealed varying levels of anticancer activity against different cancer cell lines, suggesting potential therapeutic applications (Tan et al., 2020).
properties
IUPAC Name |
2-[(2S)-1-hydroxypropan-2-yl]isoindole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-7(6-13)12-10(14)8-4-2-3-5-9(8)11(12)15/h2-5,7,13H,6H2,1H3/t7-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYTIHOIDWMVRKU-ZETCQYMHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)N1C(=O)C2=CC=CC=C2C1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CO)N1C(=O)C2=CC=CC=C2C1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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